Cas no 2418659-86-4 (N-(3-{[1-(1,3-thiazole-4-carbonyl)piperidin-4-yl]oxy}propyl)prop-2-enamide)

• Product Name: N-(3-{[1-(1,3-thiazole-4-carbonyl)piperidin-4-yl]oxy}propyl)prop-2-enamide
• CAS No: 2418659-86-4
• MF: C₁₅H₂₁N₃O₃S
• MW: 323.41054224968
• CID: 5360782
• PubChem ID: 154881207
• Update Time: 2025-10-30

N-(3-{[1-(1,3-thiazole-4-carbonyl)piperidin-4-yl]oxy}propyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z4415849931
• N-[3-[1-(1,3-Thiazole-4-carbonyl)piperidin-4-yl]oxypropyl]prop-2-enamide
• N-(3-{[1-(1,3-thiazole-4-carbonyl)piperidin-4-yl]oxy}propyl)prop-2-enamide

• Inchi： 1S/C15H21N3O3S/c1-2-14(19)16-6-3-9-21-12-4-7-18(8-5-12)15(20)13-10-22-11-17-13/h2,10-12H,1,3-9H2,(H,16,19)
• InChI Key： LQOBJMXPZLPWDA-UHFFFAOYSA-N
• SMILES： S1C=NC(=C1)C(N1CCC(CC1)OCCCNC(C=C)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 398
• XLogP3: 1.4
• Topological Polar Surface Area: 99.8

Additional information on N-(3-{[1-(1,3-thiazole-4-carbonyl)piperidin-4-yl]oxy}propyl)prop-2-enamide

Introduction to N-(3-{[1-(1,3-thiazole-4-carbonyl)piperidin-4-yl]oxy}propyl)prop-2-enamide (CAS No. 2418659-86-4)

N-(3-{[1-(1,3-thiazole-4-carbonyl)piperidin-4-yl]oxy}propyl)prop-2-enamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 2418659-86-4, belongs to a class of molecules that incorporate both thiazole and piperidine moieties, which are well-known for their role in various biological processes and drug development.

The molecular structure of N-(3-{[1-(1,3-thiazole-4-carbonyl)piperidin-4-yl]oxy}propyl)prop-2-enamide features a prop-2-enamide functional group, which is commonly found in many bioactive molecules. This group contributes to the compound's solubility and reactivity, making it a versatile scaffold for further chemical modifications. The presence of the thiazole ring is particularly noteworthy, as thiazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties.

Recent advancements in medicinal chemistry have highlighted the importance of piperidine derivatives in the development of novel therapeutic agents. Piperidine is a six-membered aromatic heterocycle containing one nitrogen atom and is often incorporated into drug molecules due to its ability to enhance binding affinity and selectivity. In the case of N-(3-{[1-(1,3-thiazole-4-carbonyl)piperidin-4-yl]oxy}propyl)prop-2-enamide, the combination of these two heterocyclic systems may lead to unique pharmacological effects that are not observed with individual components.

One of the most exciting aspects of this compound is its potential application in the treatment of various diseases. Current research suggests that N-(3-{[1-(1,3-thiazole-4-carbonyl)piperidin-4-yl]oxy}propyl)prop-2-enamide may exhibit inhibitory activity against certain enzymes and receptors involved in pathogenic processes. For instance, studies have indicated that thiazole derivatives can interfere with bacterial cell wall synthesis, making them promising candidates for antibiotics. Similarly, piperidine-based compounds have shown efficacy in modulating neurotransmitter systems, which could be beneficial in treating neurological disorders.

The synthesis of N-(3-{[1-(1,3-thiazole-4-carbonyl)piperidin-4-yl]oxy}propyl)prop-2-enamide involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The key step involves the coupling of a thiazole derivative with a piperidine-containing intermediate, followed by functionalization with an amide group. This synthetic route highlights the importance of advanced organic chemistry techniques in constructing complex molecules like this one.

In terms of pharmacokinetic properties, N-(3-{[1-(1,3-thiazole-4-carbonyl)piperidin-4-yl]oxy}propyl)prop-2-enamide exhibits favorable solubility characteristics, which are crucial for its absorption and distribution within the body. Additionally, preliminary studies suggest that this compound has a reasonable metabolic stability, allowing it to remain active for an extended period after administration. These properties make it an attractive candidate for further development into a therapeutic agent.

The field of drug discovery is constantly evolving, with new methodologies and technologies being developed to accelerate the identification and optimization of bioactive compounds. Computational modeling and high-throughput screening have become indispensable tools in modern pharmaceutical research. By leveraging these approaches, scientists can rapidly assess the potential efficacy and safety of molecules like N-(3-{[1-(1,3-thiazole-4-carbonyl)piperidin-4-yl]oxy}propyl)prop-2-enamide before moving into more costly and time-consuming experimental studies.

One particularly promising area of research is the use of structure-based drug design (SBDD), where the three-dimensional structure of a target protein is used to guide the development of molecules that bind selectively to it. In the case of N-(3-{[1-(1,3-thiazole-4-carbonyl)piperidin-4-yloxy}propyl)prop-2-enamide, SBDD could be employed to optimize its binding affinity to specific enzymes or receptors involved in disease pathways. This approach has already led to the discovery of several successful drugs and continues to be a powerful tool in medicinal chemistry.

Another innovative strategy is the use of computer-assisted molecular design (CAMD), which combines machine learning algorithms with traditional chemical principles to predict the properties of novel compounds. CAMD has been particularly useful in identifying potential drug candidates with unique scaffolds that may not have been considered otherwise. By integrating CAMD with experimental techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, researchers can gain deeper insights into how N-(3-{[1-(1,3-thiazole)-carbonylpiperidin -4 -yloxy}] prop -2 -enamide interacts with biological targets.

The future prospects for N-(3-{[1-(1,3-thiazole)-carbonylpiperidine -4 -yloxy}] prop -2 -enamide are bright, with ongoing research aimed at elucidating its mechanism of action and exploring new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies will be essential in translating laboratory findings into clinical reality. As our understanding of disease mechanisms continues to grow, compounds like this one hold great promise for addressing some of society's most pressing health challenges.